2-(furan-2-yl)-N-(2-methoxyphenyl)-5-methyl-7-(m-tolyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

• IUPAC Name: 2-(furan-2-yl)-N-(2-methoxyphenyl)-5-methyl-7-(3-methylphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C25H23N5O3/c1-15-8-6-9-17(14-15)22-21(24(31)27-18-10-4-5-11-19(18)32-3)16(2)26-25-28-23(29-30(22)25)20-12-7-13-33-20/h4-14,22H,1-3H3,(H,27,31)(H,26,28,29)
• InChI Key: DBPQWCNPYIWGOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2C(=C(NC3=NC(=NN23)C4=CC=CO4)C)C(=O)NC5=CC=CC=C5OC
• Molecular Formula: C25H23N5O3
• Molecular Weight: 441.5 g/mol

Description

2-(furan-2-yl)-N-(2-methoxyphenyl)-5-methyl-7-(m-tolyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C25H23N5O3 and its molecular weight is 441.491. The purity is usually 95%.
BenchChem offers high-quality 2-(furan-2-yl)-N-(2-methoxyphenyl)-5-methyl-7-(m-tolyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(furan-2-yl)-N-(2-methoxyphenyl)-5-methyl-7-(m-tolyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biological Activity and Synthesis

• Antiprotozoal Agents : Compounds structurally related to the one have been synthesized and evaluated for their antiprotozoal activity. For instance, novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines have shown strong DNA affinities and significant in vitro and in vivo activity against protozoal infections (Ismail et al., 2004).

• Antimicrobial and Antioxidant Activities : Another research focus has been on synthesizing triazolopyrimidines and evaluating their antimicrobial and antioxidant activities. These compounds have been characterized by various spectroscopic techniques and shown potential in these areas (Gilava et al., 2020).

• Synthesis of Iso-C-nucleoside Analogues : The synthesis of novel compounds, including triazolopyrimidines, from specific starting materials has been reported, showcasing the versatility of these compounds in creating nucleoside analogues (Otero et al., 2005).

• Supramolecular Assemblies : Pyrimidine derivatives have also been synthesized for creating novel crown-containing hydrogen-bonded supramolecular assemblies. These studies highlight the compound's utility in forming complex molecular structures with potential applications in materials science (Fonari et al., 2004).

• Anti-Inflammatory and Analgesic Agents : Research on benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from specific precursors has demonstrated these compounds' anti-inflammatory and analgesic properties, offering insights into their potential therapeutic applications (Abu‐Hashem et al., 2020).